Cas no 1806513-26-7 (2-Bromo-1-(3-bromo-2-ethylphenyl)propan-1-one)
2-Bromo-1-(3-bromo-2-ethylphenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-1-(3-bromo-2-ethylphenyl)propan-1-one
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- Inchi: 1S/C11H12Br2O/c1-3-8-9(11(14)7(2)12)5-4-6-10(8)13/h4-7H,3H2,1-2H3
- InChI Key: XSHZECOJLIIGLX-UHFFFAOYSA-N
- SMILES: BrC(C)C(C1C=CC=C(C=1CC)Br)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 206
- XLogP3: 4.3
- Topological Polar Surface Area: 17.1
2-Bromo-1-(3-bromo-2-ethylphenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013014679-250mg |
2-Bromo-1-(3-bromo-2-ethylphenyl)propan-1-one |
1806513-26-7 | 97% | 250mg |
504.00 USD | 2021-06-25 | |
| Alichem | A013014679-500mg |
2-Bromo-1-(3-bromo-2-ethylphenyl)propan-1-one |
1806513-26-7 | 97% | 500mg |
855.75 USD | 2021-06-25 | |
| Alichem | A013014679-1g |
2-Bromo-1-(3-bromo-2-ethylphenyl)propan-1-one |
1806513-26-7 | 97% | 1g |
1,579.40 USD | 2021-06-25 |
2-Bromo-1-(3-bromo-2-ethylphenyl)propan-1-one Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 2-Bromo-1-(3-bromo-2-ethylphenyl)propan-1-one
Comprehensive Guide to 2-Bromo-1-(3-bromo-2-ethylphenyl)propan-1-one (CAS No. 1806513-26-7): Properties, Applications, and Market Insights
2-Bromo-1-(3-bromo-2-ethylphenyl)propan-1-one (CAS No. 1806513-26-7) is a specialized brominated aromatic ketone with significant potential in pharmaceutical and chemical research. This compound, characterized by its unique bromo-substituted phenyl structure, has garnered attention for its versatile applications in organic synthesis and medicinal chemistry. In this article, we delve into its chemical properties, synthetic applications, and emerging trends in the industry.
The molecular structure of 2-Bromo-1-(3-bromo-2-ethylphenyl)propan-1-one features two bromine atoms strategically positioned on the aromatic ring and the carbonyl carbon, enhancing its reactivity in cross-coupling reactions. Researchers have explored its utility as a building block for synthesizing complex molecules, particularly in the development of heterocyclic compounds. Its high purity and stability under controlled conditions make it a valuable reagent in laboratories.
One of the most searched questions about 2-Bromo-1-(3-bromo-2-ethylphenyl)propan-1-one revolves around its role in drug discovery. Recent studies highlight its potential as an intermediate in the synthesis of bioactive molecules, including kinase inhibitors and anti-inflammatory agents. The compound’s dual bromo functionality allows for selective modifications, aligning with the growing demand for targeted therapeutics in precision medicine.
From an industrial perspective, the demand for brominated intermediates like 2-Bromo-1-(3-bromo-2-ethylphenyl)propan-1-one is rising due to their applications in agrochemicals and material science. Innovations in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact. Companies are investing in scalable production methods to meet the needs of research and development sectors.
Safety and handling of 2-Bromo-1-(3-bromo-2-ethylphenyl)propan-1-one are frequently discussed topics. While it is not classified as a hazardous material, proper storage in cool, dry environments is recommended to maintain its integrity. Researchers emphasize the importance of using personal protective equipment (PPE) when handling this compound to ensure workplace safety.
The market for 2-Bromo-1-(3-bromo-2-ethylphenyl)propan-1-one is projected to grow, driven by advancements in pharmaceutical research and specialty chemicals. Suppliers are focusing on providing high-quality batches with detailed analytical certificates to support reproducibility in experiments. Custom synthesis services are also expanding, catering to the need for tailor-made brominated compounds.
In conclusion, 2-Bromo-1-(3-bromo-2-ethylphenyl)propan-1-one (CAS No. 1806513-26-7) stands out as a pivotal compound in modern chemistry. Its structural versatility and broad applicability make it a subject of ongoing research and commercial interest. For scientists and manufacturers alike, understanding its properties and market dynamics is key to leveraging its full potential.
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